Cas no 51724-38-0 ((3beta)-17-carboxy-28-norolean-12-en-3-yl beta-D-glucopyranosiduronic acid 6-methyl ester)

(3beta)-17-carboxy-28-norolean-12-en-3-yl beta-D-glucopyranosiduronic acid 6-methyl ester Properties

Names and Identifiers

• (3beta)-17-carboxy-28-norolean-12-en-3-yl beta-D-glucopyranosiduronic acid 6-methyl ester
• (3beta)-oleanolic acid 3-beta-D-glucopyranosiduronic acid 6-methyl ester
• 3-O-(beta-D-glucuronopyranosyl-6-O-methyl ester)-olean-12-ene-28-olic acid
• calenduloside E 6'-methyl ester
• chikusetsusaponin IVa 28-desglucosyl prosapogenin dimethyl ester
• oleanolic acid 3-O-beta-D-glucuronopyranoside-6'-O-methyl ester
• oleanolic acid 3-O-methyl-beta-D-glucuronopyranosiduronoate
• 51724-38-0
• DTXSID601338016
• Calenduloside E, Monomethyl ester
• +Expand

• InChIKey： PLFVAHQBFNVLPJ-VAYXFIKJSA-N
• Inchi： InChI=1S/C37H58O9/c1-32(2)15-17-37(31(42)43)18-16-35(6)20(21(37)19-32)9-10-23-34(5)13-12-24(33(3,4)22(34)11-14-36(23,35)7)45-30-27(40)25(38)26(39)28(46-30)29(41)44-8/h9,21-28,30,38-40H,10-19H2,1-8H3,(H,42,43)/t21-,22-,23+,24-,25-,26-,27+,28-,30+,34-,35+,36+,37-/m0/s1
• SMILES： CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)C(=O)OC)O)O)O)C)C)C2C1)C)C(=O)O)C

Computed Properties

• Exact Mass: 646.40808342g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 646.40808342g/mol
• Heavy Atom Count: 46
• Complexity: 1280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 143Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Gonzalezia decurrens